Cas no 899746-87-3 (5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide)

• Product Name: 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide
• CAS No: 899746-87-3
• MF: C₁₇H₁₄BrN₃O₃
• MW: 388.215363025665
• CID: 5488437
• Update Time: 2025-06-12

5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[3-(6-ethoxypyridazin-3-yl)phenyl]furan-2-carboxamide
• 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide

• Inchi： 1S/C17H14BrN3O3/c1-2-23-16-9-6-13(20-21-16)11-4-3-5-12(10-11)19-17(22)14-7-8-15(18)24-14/h3-10H,2H2,1H3,(H,19,22)
• InChI Key： CZOSMQZCYNLQQK-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC=CC(C2=NN=C(OCC)C=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide

5-Bromo-N-3-(6-Ethoxypyridazin-3-yl)phenylfuran-2-carboxamide (CAS No. 899746-87-3): An Overview of Its Structure, Synthesis, and Biological Applications

5-Bromo-N-3-(6-Ethoxypyridazin-3-yl)phenylfuran-2-carboxamide (CAS No. 899746-87-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide is composed of a furan ring, a pyridazine ring, and a bromo-substituted phenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The furan ring is known for its aromaticity and reactivity, while the pyridazine ring contributes to the compound's electronic and steric properties. The bromo substituent on the phenyl ring adds further complexity and can influence the compound's reactivity and biological activity.

The synthesis of 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide typically involves multi-step processes, including the formation of the furan ring, the introduction of the bromo substituent, and the coupling with the pyridazine-containing moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in Organic Letters in 2021 described a palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide.

In terms of biological applications, 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide has shown promising results in various assays. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in cancer progression. The mechanism of action involves binding to a specific site on the enzyme, thereby disrupting its function.

Beyond its enzymatic inhibition properties, 5-bromo-N-3-(6-ethoxypyridazin-3-yl)phenylfuran-2-carboxamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research conducted at a leading pharmaceutical company found that this compound exhibits potent anti-inflammatory activity by modulating cytokine production and reducing oxidative stress in affected tissues.

The pharmacokinetic profile of 5-bromo-N-3-(6-Ethoxypyridazin-3-yl)phenylfuran-2-carboxamide is another critical aspect that has been studied extensively. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity are crucial for evaluating the suitability of a compound for therapeutic use. Preclinical studies have shown that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles in animal models.

Clinical trials are currently underway to further assess the safety and efficacy of 5-bromo-N-3-(6-Ethoxypyridazin-3-yl)phenylfuran-2-carboxamide. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 5-bromo-N-3-(6-Ethoxypyridazin-3-y l)phenylfuran - 2 - carbox amide (CAS No. 899746 - 87 - 3) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure, coupled with its potential biological activities, makes it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.